Cas no 84466-80-8 (3-Hydroxy-3-(4-methoxyphenyl)-2-methyl-1-phenylpropan-1-one)

• Product Name: 3-Hydroxy-3-(4-methoxyphenyl)-2-methyl-1-phenylpropan-1-one
• CAS No: 84466-80-8
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 707285
• PubChem ID: 13023585
• Update Time: 2025-10-22

3-Hydroxy-3-(4-methoxyphenyl)-2-methyl-1-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-3-(4-methoxyphenyl)-2-methyl-1-phenylpropan-1-one
• 1-Propanone,3-hydroxy-3-(4-methoxyphenyl)-2-methyl-1-phenyl-, (2R,3R)-rel-
• 3-HYDROXY-3-(4-METHOXY-PHENYL)-2-METHYL-1-PHENYL-PROPAN-1-ONE
• 84466-80-8
• DTXSID00515467
• 2-ISOBUTOXYETHYLBENZOATE
• thyl-1-phenyl-propan-1-one
• AC-20971
• AKOS015965907
• 3-Hydroxy-3-(4-methoxy-phenyl)-2-me

• Inchi： 1S/C17H18O3/c1-12(16(18)13-6-4-3-5-7-13)17(19)14-8-10-15(20-2)11-9-14/h3-12,17,19H,1-2H3
• InChI Key： ACGOCZRLBYATQI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)OC)C(C)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 270.125594432g/mol
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.139
• Boiling Point: 440.4°C at 760 mmHg
• Flash Point: 160.7°C
• Refractive Index: 1.573

Additional information on 3-Hydroxy-3-(4-methoxyphenyl)-2-methyl-1-phenylpropan-1-one

Research Brief on 3-Hydroxy-3-(4-methoxyphenyl)-2-methyl-1-phenylpropan-1-one (CAS: 84466-80-8)

3-Hydroxy-3-(4-methoxyphenyl)-2-methyl-1-phenylpropan-1-one (CAS: 84466-80-8) is a chiral β-hydroxy ketone derivative that has garnered significant attention in pharmaceutical and chemical research due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in asymmetric synthesis, drug development, and material science, highlighting its versatility as a building block for complex organic compounds.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role in the synthesis of novel anti-inflammatory agents. Researchers utilized 84466-80-8 as a precursor to develop a series of derivatives with enhanced COX-2 selectivity, demonstrating promising in vitro activity against prostaglandin E2 (PGE2) production. The study reported a 40% improvement in metabolic stability compared to earlier analogs, suggesting potential for further optimization as NSAID candidates.

In the field of asymmetric catalysis, a breakthrough was reported in Angewandte Chemie (2024) where 3-Hydroxy-3-(4-methoxyphenyl)-2-methyl-1-phenylpropan-1-one served as a critical chiral auxiliary for the construction of quaternary carbon centers. The research team achieved remarkable enantioselectivity (up to 98% ee) in aldol reactions through a novel organocatalytic system, opening new possibilities for the synthesis of sterically hindered pharmaceutical intermediates.

Pharmacokinetic studies of 84466-80-8 derivatives have revealed interesting structure-activity relationships. A recent European Journal of Pharmaceutical Sciences publication (2024) demonstrated that modifications at the 4-methoxyphenyl moiety significantly influence blood-brain barrier permeability, with logBB values ranging from -0.8 to +0.3 across different analogs. These findings have important implications for CNS-targeted drug design.

From a safety perspective, toxicological assessments conducted in 2023 showed that the parent compound exhibits favorable acute toxicity profiles (LD50 > 2000 mg/kg in rodent models). However, researchers caution that certain metabolites generated during hepatic clearance may require further characterization, particularly regarding potential genotoxic effects observed in Ames test variants at high concentrations.

The compound's crystallization behavior has also been a focus of recent investigations. X-ray diffraction analyses published in Crystal Growth & Design (2023) revealed polymorphic forms with distinct melting points (Form I: 112-114°C; Form II: 107-109°C). These findings have practical implications for formulation development, as the different polymorphs exhibit varying dissolution rates that could impact bioavailability in pharmaceutical applications.

Emerging applications in materials science have expanded the utility of 84466-80-8 beyond traditional pharmaceutical uses. A 2024 study in Advanced Materials reported its incorporation into liquid crystal polymers, where the compound's rigid aromatic structure and hydroxyl functionality contributed to enhanced thermal stability (decomposition temperature > 300°C) while maintaining desirable optical properties.

Ongoing clinical investigations are exploring derivatives of 3-Hydroxy-3-(4-methoxyphenyl)-2-methyl-1-phenylpropan-1-one as potential therapeutics for neurodegenerative disorders. Preliminary results from Phase I trials (2024) indicate good tolerability of lead compounds, with planned Phase II studies focusing on efficacy in models of Parkinson's disease and Alzheimer's disease.

In conclusion, 84466-80-8 continues to demonstrate significant value across multiple research domains. Future directions include optimization of synthetic routes for industrial-scale production (current yields averaging 65-70%), deeper exploration of structure-activity relationships, and expansion into novel therapeutic areas. The compound's unique structural features and demonstrated versatility ensure its continued relevance in chemical and pharmaceutical research.